Cas no 193683-24-8 (2-{imidazo1,2-apyridin-2-yl}ethane-1-thiol)

• Product Name: 2-{imidazo1,2-apyridin-2-yl}ethane-1-thiol
• CAS No: 193683-24-8
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 6594684
• PubChem ID: 15475353
• Update Time: 2025-11-01

2-{imidazo1,2-apyridin-2-yl}ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-{imidazo1,2-apyridin-2-yl}ethane-1-thiol
• Imidazo[1,2-a]pyridine-2-ethanethiol

• Inchi： 1S/C9H10N2S/c12-6-4-8-7-11-5-2-1-3-9(11)10-8/h1-3,5,7,12H,4,6H2
• InChI Key： XYOYXJZHKQDJJK-UHFFFAOYSA-N
• SMILES： C12=NC(CCS)=CN1C=CC=C2

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 9.86±0.10(Predicted)

Additional information on 2-{imidazo1,2-apyridin-2-yl}ethane-1-thiol

Comprehensive Overview of 2-{imidazo[1,2-a]pyridin-2-yl}ethane-1-thiol (CAS No. 193683-24-8)

The compound 2-{imidazo[1,2-a]pyridin-2-yl}ethane-1-thiol (CAS No. 193683-24-8) is a sulfur-containing heterocyclic derivative that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring an imidazo[1,2-a]pyridine core linked to a thiol group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The thiol-functionalized variant, such as 2-{imidazo[1,2-a]pyridin-2-yl}ethane-1-thiol, is particularly valuable for its ability to form stable covalent bonds with biomolecules, a property leveraged in proteomics and bioconjugation techniques. This aligns with the growing trend of precision medicine and targeted drug delivery, which dominate current scientific discourse.

From a synthetic chemistry perspective, CAS No. 193683-24-8 serves as a key building block for constructing complex scaffolds. Its imidazo[1,2-a]pyridine moiety is known for enhancing the pharmacokinetic profiles of drug candidates, while the thiol group offers reactivity for further functionalization. This dual functionality makes it a sought-after reagent in high-throughput screening (HTS) and combinatorial chemistry, addressing the pharmaceutical industry's need for rapid lead optimization.

Environmental and sustainability concerns have also shaped the research around this compound. Scientists are exploring greener synthetic routes for 2-{imidazo[1,2-a]pyridin-2-yl}ethane-1-thiol, such as catalyzed C-H activation and solvent-free reactions, to minimize waste and energy consumption. These efforts resonate with the global push for green chemistry and sustainable manufacturing, topics frequently searched in academic and industrial circles.

In materials science, the compound's electron-rich heterocycle and thiol group enable its use in designing organic semiconductors and self-assembled monolayers (SAMs). These applications are critical for advancing flexible electronics and nanotechnology, fields that attract substantial investment and public interest. The compound's ability to modify surface properties also makes it relevant for biosensor development, a rapidly growing area in diagnostics.

Analytical characterization of 2-{imidazo[1,2-a]pyridin-2-yl}ethane-1-thiol typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with regulatory standards. Quality control is paramount, as impurities in such intermediates can significantly impact downstream applications. This underscores the importance of Good Manufacturing Practices (GMP) in chemical synthesis, a recurring theme in industry discussions.

Looking ahead, the compound's potential in photopharmacology—a field combining light-sensitive compounds with drug action—is being explored. Its imidazo[1,2-a]pyridine core could serve as a photoswitchable element, enabling spatiotemporal control of drug activity. This innovative approach aligns with searches for next-generation therapeutics and non-invasive treatments, reflecting the intersection of chemistry and cutting-edge medicine.

In summary, 2-{imidazo[1,2-a]pyridin-2-yl}ethane-1-thiol (CAS No. 193683-24-8) exemplifies the convergence of synthetic utility, biological relevance, and technological innovation. Its multifaceted applications across drug discovery, materials science, and sustainable chemistry position it as a compound of enduring scientific and industrial value.